1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1H-imidazole-4-sulfonamide
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Overview
Description
1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C11H12N6O2S and its molecular weight is 292.32. The purity is usually 95%.
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Scientific Research Applications
Antiviral Applications
Research on pyrazolo[3,4-d]pyrimidine analogues, such as those discussed by Saxena et al. (1990), has shown antiviral activity against human cytomegalovirus and herpes simplex virus type 1. This indicates the potential of pyrazolo[1,5-a]pyrimidine derivatives in antiviral therapies (Saxena et al., 1990).
Insecticidal Applications
Soliman et al. (2020) synthesized a novel series of sulfonamide-bearing thiazole derivatives, which demonstrated potent toxic effects as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This suggests that similar compounds could be explored for agricultural pest control (Soliman et al., 2020).
Cognitive Impairment Treatment
A study by Li et al. (2016) focused on the synthesis of 3-aminopyrazolo[3,4-d]pyrimidinones as phosphodiesterase 1 (PDE1) inhibitors. The research led to the identification of a clinical candidate, ITI-214, for treating cognitive deficits associated with schizophrenia and Alzheimer's disease, showing the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives in neurodegenerative and neuropsychiatric diseases (Li et al., 2016).
Antibacterial Applications
The study by Azab et al. (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. This research highlights the importance of sulfonamide derivatives in developing new antibacterial therapies (Azab et al., 2013).
Future Directions
The future directions for pyrazolo[1,5-a]pyrimidines are promising. They have attracted a great deal of attention in material science recently due to their significant photophysical properties . Moreover, the discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core .
Properties
IUPAC Name |
1-methyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N6O2S/c1-8-3-10-12-4-9(5-17(10)14-8)15-20(18,19)11-6-16(2)7-13-11/h3-7,15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDRGZPAFWZKDPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)NS(=O)(=O)C3=CN(C=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.